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Compound of Interest

Compound Name: Nonan-1-ol-d4

Cat. No.: B1433895

L  Get Quote

This guide provides crucial safety protocols and logistical procedures for the handling and

disposal of Nonan-1-ol-d4, ensuring the safety of laboratory personnel and compliance with

regulatory standards. Researchers, scientists, and drug development professionals should

adhere to these guidelines to minimize risks associated with this compound.

Physical and Chemical Properties

While a specific safety data sheet for Nonan-1-ol-d4 is not readily available, the properties of

its non-deuterated analog, Nonan-1-ol, provide a strong basis for safe handling procedures.

Property

Value

Molecular Formula

CoH16D4O

Molecular Weight

Approx. 148.29 g/mol

Physical Form

Colorless to yellowish liquid[1]

Primary Hazards

Flammable, Causes serious eye irritation, May
cause skin irritation, May cause respiratory
irritation, Harmful to aquatic life with long-lasting
effects[2][3][4][5]

Solubility

Insoluble in water[6]
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Personal Protective Equipment (PPE)

To ensure safety, the following personal protective equipment must be worn when handling
Nonan-1-ol-d4:

o Eye Protection: Chemical splash goggles that provide a tight seal around the eyes are
mandatory to protect from potential splashes.[7]

e Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are required to
prevent skin contact.[8] Gloves should be inspected before use and disposed of properly
after handling.[9]

» Protective Clothing: A laboratory coat is essential to protect skin and clothing.[9] When
handling larger quantities, an apron may be necessary.[8]

» Ventilation: All handling and disposal procedures should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[9]

Operational Plan: Step-by-Step Handling Protocol
Adherence to the following procedural steps is critical for the safe handling of Nonan-1-ol-d4.
e Preparation:

o Ensure that a designated and properly labeled "Flammable Organic Liquid Waste"
container is accessible.

o Verify that an eyewash station and safety shower are in close proximity and operational.
[10]

o Confirm the chemical fume hood is functioning correctly.
« Handling:
o Avoid all personal contact, including inhalation of vapors.[2]

o Keep the compound away from open flames, hot surfaces, and other sources of ignition as
it is flammable.[9]
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o Use the smallest quantity of the chemical necessary for the experiment.

o If transferring from the original container, ensure the new container is clearly and
accurately labeled.[9]

e In Case of a Spill:

o For minor spills, absorb the material with an inert absorbent material (e.g., sand, dry earth)
and collect it into a suitable, closed container for disposal as hazardous waste.[3]

o For major spills, evacuate the area and alert emergency responders.[2]

Disposal Plan: Step-by-Step Disposal Protocol

Proper disposal of Nonan-1-ol-d4 and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing Nonan-1-ol-d4 in a designated and properly labeled
"Flammable Organic Liquid Waste" container.[9]

o Do not dispose of the chemical down the drain, as this can lead to environmental
contamination.[9]

o Container Disposal:
o Triple-rinse empty containers with a suitable solvent (e.g., ethanol or acetone).[9]
o The rinsate must be collected and disposed of as flammable hazardous waste.[9]

o After thorough cleaning, the container can be discarded with regular laboratory glass or
plastic waste, depending on the material.[9]

» Final Disposal:

o Arrange for the disposal of the hazardous waste through a licensed professional waste
disposal service.[3]
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Experimental Workflow
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Caption: Workflow for handling and disposal of Nonan-1-ol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Nonan-1-ol-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1433895#personal-protective-equipment-for-
handling-nonan-1-ol-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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